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Compound of Interest

Compound Name: Crotoxyphos

Cat. No.: B1631034

For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotoxyphos is a synthetic organophosphate insecticide and acaricide.[1] As a member of the
organophosphate class, its primary mode of action is the inhibition of acetylcholinesterase
(AChE), an enzyme critical for nerve function.[1][2] This technical guide provides a
comprehensive overview of the chemical structure and properties of crotoxyphos, intended for
use by researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Crotoxyphos, with the chemical formula C14H1906P, is characterized by a phosphate core with
associated organic substituents.[3] The molecule exhibits stereoisomerism due to a chiral
center and a carbon-carbon double bond, leading to the existence of different stereocisomers.[2]

Table 1: Chemical Identification of Crotoxyphos
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Identifier Value
1-phenylethyl (E)-3-
IUPAC Name phenylethy! (£)
dimethoxyphosphoryloxybut-2-enoate[4]
CAS Number 7700-17-6[5]
Molecular Formula C14H1006P[3]

Molecular Weight

314.27 g/mol [4]

Canonical SMILES

CC(C1=CC=CC=C1)0OC(=0)C=C(C)OP(=0)
(OC)OC[4]

InChl Key

XXXSILNSXNPGKG-ZHACIKMWSA-N[4]

Synonyms

Ciodrin, Volfazol, Cyodrin, ENT-24717, SD-
4294[4][6]

Physicochemical Properties

Crotoxyphos is a pale straw-colored liquid with a mild ester-like odor.[7] Its solubility and

volatility are key determinants of its environmental fate and bioavailability.

Table 2: Physicochemical Properties of Crotoxyphos

Property

Value

Physical State

Liquid[7]

Color Pale straw-colored[7]
Odor Mild ester[7]

Boiling Point 135 °C at 0.03 mmHg[7]
Density 1.19 g/cm3 at 25 °CJ[7]

Vapor Pressure

1.4 x 10~> mmHg at 20°C[7]

Water Solubility

1 g/L (1000 ppm) at room temperature[3][4]

LogP (Octanol-Water Partition Coefficient)

3.612 (Calculated)[8]
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Toxicological Properties

The toxicity of crotoxyphos is primarily attributed to its potent inhibition of
acetylcholinesterase.

Table 3: Toxicological Data for Crotoxyphos

Parameter Value Species Route

LDso 74 mg/kg Rat (female) Oral[4]

LDso 110 mg/kg Rat (male) Oral[4]
Mallard duck (young

LDso 790 mg/kg Oral
male)

LDso (contact) 2.26 p g/bee Honeybee Contact

Mechanism of Action: Acetylcholinesterase
Inhibition

Crotoxyphos exerts its toxic effects by irreversibly inhibiting the enzyme acetylcholinesterase
(AChE).[6] AChE is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh) in
the synaptic cleft. Inhibition of AChE leads to an accumulation of ACh, resulting in
overstimulation of cholinergic receptors and subsequent disruption of nerve impulse

transmission.[6] This overstimulation can lead to a range of symptoms from muscle weakness
and tremors to paralysis and respiratory failure.
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Figure 1. Mechanism of acetylcholinesterase inhibition by crotoxyphos.

Experimental Protocols
Determination of Boiling Point (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
atmospheric pressure. A standard method for determination is the ebulliometer method.

o Apparatus: An ebulliometer, a device that allows for the precise measurement of the boiling
point of a liquid under equilibrium conditions, is used. The apparatus includes a boiling flask,
a condenser, and a temperature measuring device (e.g., a calibrated thermometer or
thermocouple).
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e Procedure: The liquid sample is placed in the boiling flask. The sample is heated, and the
temperature of the vapor-liquid equilibrium is recorded. The pressure is also recorded.

o Data Analysis: The observed boiling point is corrected to standard atmospheric pressure
(101.325 kPa). The relationship between boiling point and pressure can be described by the
Clausius-Clapeyron equation.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of a substance is its saturation mass concentration in water at a given
temperature. The column elution method is a common technique for substances with low

solubility.

o Apparatus: A column packed with an inert support material coated with the test substance, a
pump to deliver a constant flow of water, and an analytical system to measure the
concentration of the substance in the eluate (e.g., HPLC-UV).

e Procedure: Water is passed through the column at a low flow rate to ensure saturation. The
concentration of the test substance in the eluate is monitored over time.

» Data Analysis: Once the concentration of the eluate reaches a plateau, this concentration is
considered the water solubility of the substance at the experimental temperature. At least
five consecutive samples from the plateau are analyzed to determine the mean solubility.

Synthesis of Crotoxyphos: Experimental Workflow

The synthesis of crotoxyphos can be achieved through the reaction of trimethyl phosphite with
1-phenylethyl 2-chloro-3-oxobutyrate.[7] This reaction is a variation of the Perkow reaction,
which is a classic method for the synthesis of vinyl phosphates.
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Figure 2. General experimental workflow for the synthesis of crotoxyphos.

Conclusion

This technical guide has summarized the core chemical structure, physicochemical properties,
and toxicological profile of crotoxyphos. The data presented in a structured format, along with
the detailed mechanism of action and representative experimental protocols, provides a
valuable resource for researchers and professionals in the fields of chemistry, toxicology, and
drug development. A thorough understanding of these fundamental characteristics is essential
for the safe handling, and further investigation of this and related organophosphate
compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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